Cas no 1006469-47-1 (1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid)

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid structure
1006469-47-1 structure
Product Name:1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
CAS No:1006469-47-1
MF:C6H8N2O3
MW:156.139321327209
MDL:MFCD06804917
CID:1083222
PubChem ID:19621868
Update Time:2025-04-20

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
    • 1-(2-hydroxyethyl)pyrazole-4-carboxylic acid
    • BBL104352
    • MFCD06804917
    • DB-097460
    • 1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylicacid
    • Z317041794
    • KS-7014
    • CS-0058339
    • AKOS000184873
    • STL414481
    • 1006469-47-1
    • SCHEMBL18038382
    • EN300-230192
    • E80926
    • MDL: MFCD06804917
    • Inchi: 1S/C6H8N2O3/c9-2-1-8-4-5(3-7-8)6(10)11/h3-4,9H,1-2H2,(H,10,11)
    • InChI Key: NUHXGWJMJWTPGI-UHFFFAOYSA-N
    • SMILES: OCCN1C=C(C(=O)O)C=N1

Computed Properties

  • Exact Mass: 156.05349212g/mol
  • Monoisotopic Mass: 156.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 402.6±25.0 °C at 760 mmHg
  • Flash Point: 197.3±23.2 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Security Information

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1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:1006469-47-1)1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
Order Number:A1019166
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:22
Price ($):266.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:1006469-47-1)1-(2-Hydroxyethyl)-1H-pyrazole-4-carboxylic acid
A1019166
Purity:99%
Quantity:1g
Price ($):266.0
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